Ethyl 1-naphthalen-2-ylsulfonylpiperidine-4-carboxylate
Description
Scientific Research Applications
Organic Synthesis and Ligand Design
A significant application area is in the field of organic synthesis and ligand design. For example, the use of related naphthalene derivatives in the preparation of ester derivatives for chromatographic detection shows the potential for Ethyl 1-naphthalen-2-ylsulfonylpiperidine-4-carboxylate in enhancing detection sensitivity in liquid chromatography (Yasaka et al., 1990). Additionally, the synthesis of 4-carboxy-1,8-naphthyridines highlights its potential use in the creation of bi- and tridentate ligands for metal complexes, which are crucial in the field of coordination chemistry (Zong et al., 2008).
Polymer Science and Material Engineering
In polymer science and material engineering, the study of photolysis and photo-oxidation of poly(ethylene naphthalate) suggests a potential application for this compound in modifying polymer properties to enhance durability and resistance to degradation (Scheirs & Gardette, 1997). Furthermore, the kinetics of crystallization and melting behavior of poly(ethylene naphthalene-2,6-dicarboxylate) underline the role of naphthalene derivatives in tuning the thermal and mechanical properties of polymers for advanced applications (Buchner et al., 1989).
Photophysics and Fluorescent Probes
In the realm of photophysics, the synthesis of fluorescent probes based on naphthalene derivatives for β-amyloids points to an application in the development of diagnostic tools for neurodegenerative diseases like Alzheimer’s (Fa et al., 2015). The interaction studies of fluorescent probes with biomolecules such as Bovine Serum Albumin (BSA) further exemplify the use of naphthalene-based compounds in understanding protein-ligand interactions and the design of bioimaging agents (Ghosh et al., 2016).
properties
IUPAC Name |
ethyl 1-naphthalen-2-ylsulfonylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-2-23-18(20)15-9-11-19(12-10-15)24(21,22)17-8-7-14-5-3-4-6-16(14)13-17/h3-8,13,15H,2,9-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKXPWHLIQGFVNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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